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Compound of Interest

Compound Name: 2-lodo-3-methylpyridin-4-amine
CAS No.: 79055-58-6
Cat. No.: B3371766
Get Quote
. J

Executive Summary & Risk Context

2-lodo-3-methylpyridin-4-amine is a highly functionalized heterocyclic building block,
commonly employed in Suzuki-Miyaura cross-couplings and Buchwald-Hartwig aminations for
drug discovery.

While valuable, this compound presents a dual-hazard profile often underestimated in early-
stage research:

 Pyridinyl Toxicity: Like many aminopyridines, it possesses high lipophilicity, facilitating rapid
dermal absorption and potential neurotoxicity.

o Halogen Reactivity: The iodine substituent renders the molecule sensitive to light and
capable of generating toxic iodine vapors if mishandled during waste treatment (e.g.,
accidental mixing with oxidizers).

Core Directive: Treat this compound as Acute Toxic (Dermal/Oral) and a Severe Eye Irritant.[1]
Do not rely on standard "organic solid" protocols.
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Hazard Characterization Matrix

Derived from structural analog analysis (Aminopyridines/lodopyridines) and precautionary GHS

standards.

Operational
Hazard Class GHS Category Hazard Statement L

Implication

o Zero-skin-contact
H301/H311: Toxic if ) )
o ) policy. Double-gloving

Acute Toxicity Cat 3 (Oral/Dermal) swallowed or in

] ] is mandatory for
contact with skin. ) )
solution handling.

Chemical Safety

] Goggles are required.
H318: Causes serious
Eye Damage Catl Safety glasses are
eye damage.[2][3] ) o
insufficient due to

basicity.

Store in amber vials.
o Light Sensitive / Acid Avoid contact with
Reactivity N/A N o
Sensitive. strong oxidizers

(bleach).

Personal Protective Equipment (PPE) Architecture
A. Hand Protection: The Permeation Barrier

Standard 4-mil nitrile gloves provide insufficient protection against pyridine derivatives in
solution. Pyridines can permeate standard nitrile in <15 minutes.

o Solid Handling (Weighing/Transfer):
o Primary: Nitrile (min. 0.11 mm / 4 mil).
o Protocol: Change immediately if dust contamination is visible.

e Solution Handling (Reaction Setup/Workup):
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[e]

Technique: Double-gloving or Laminate upgrade.

o

Inner Layer: Nitrile (4 mil) - serves as a mechanical barrier.

[¢]

Outer Layer:Silver Shield® (EVOH laminate) or Thick Nitrile (8 mil).

Rationale: The iodine atom increases the lipophilicity of the pyridine ring, potentially

[¢]

accelerating transport across the dermal barrier compared to non-halogenated analogs.

B. Ocular & Respiratory Defense[3][6]

e Eyes: Unvented Chemical Splash Goggles (ANSI Z87.1 D3 rating).

o Why: Aminopyridines are basic. Solid dust or concentrated solutions can cause
irreversible corneal opacity (alkali burn mechanism).

o Respiratory:
o In Hood: Sash at working height (18 inches).

o Qutside Hood (Spill/Weighing): Half-mask respirator with P100/OV (Organic Vapor)
cartridges. The OV component captures potential iodine vapor liberated during
degradation.

Decision Logic: PPE Selection Workflow

The following diagram illustrates the decision-making process for PPE based on the state of
matter and scale of operation.
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Standard PPE:

Nitrile Gloves (4mil)

Safety Glasses
Fume Hood

No (<100mg) Yes (>100mg)

Start: Handling 2-lodo-3-methylpyridin-4-amine

State of Matter?

Solid / Powder Solution / Liquid

l

Solvent Type?

Scale > 100mg?

Enhanced PPE:
Double Nitrile
N95/P100 Mask (if open bench)
Anti-static Gun

Penetrating Solvents Standard Solvents
(DCM, DMF, DMSO) (Ether, Water, Heptane)

High Permeation Risk

CRITICAL:

Silver Shield/Laminate Gloves Double Nitrile (8mil total)
Splash Goggles Splash Goggles
Face Shield

Click to download full resolution via product page
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Figure 1: Risk-based PPE selection logic. Note the escalation to laminate gloves when
penetrating solvents (DCM/DMF) are used, as these act as carriers for the toxic aminopyridine.

Operational Protocols
Protocol A: Safe Weighing (Static Control)

Context: Halogenated heteroaromatics are often fluffy, electrostatic solids that "jump" during
weighing, creating inhalation hazards.

» Engineering Control: Place balance inside a chemically certified fume hood or powder
containment enclosure.

» Static Neutralization: Use an ionizing fan or anti-static gun on the weighing boat before
adding the compound.

o Transfer: Do not use metal spatulas if the compound is potentially corrosive to metals
(iodides can pit steel over time). Use disposable polypropylene spatulas.

o Decontamination: Wipe the balance area with a methanol-dampened tissue immediately
after use. Dispose of the tissue as hazardous waste.

Protocol B: Waste Disposal (The "No-Bleach" Rule)

Critical Safety Mechanism:

e Segregation: Dispose of as Halogenated Organic Waste. Never mix with general non-
halogenated solvents; this increases disposal costs and violates EPA/RCRA protocols.

o Incompatibility:NEVER add bleach (sodium hypochlorite) to waste streams containing this
compound.

o Mechanism:[2][4][5][6][7] Oxidizers can react with the iodo-group to liberate elemental
lodine (

) gas or form explosive N-haloamines.

o Autoclave Ban: Do not autoclave waste or glassware containing this residue. Heat will
vaporize iodine, contaminating the autoclave and posing an inhalation risk to the next user.
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Emergency Response

Scenario

Immediate Action

Technical Rationale

Skin Contact

Wash with soap/water for 15
mins.[2][3][71[8][9] Do not use

ethanol.

Ethanol increases skin
permeability, driving the toxic
pyridine deeper into the

dermis.

Eye Contact

Rinse for 15 mins. Lift eyelids.

Basic amines cause
penetrating injuries; immediate
dilution is critical to prevent

corneal clouding.

Spill (Solid)

Cover with wet paper towel,

then scoop.

Wetting prevents dust

aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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